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Compound of Interest

Compound Name: Dimethyl ethylmalonate

Cat. No.: B1581162

An In-depth Technical Guide to Substituted Malonic Esters: Diethyl Ethylmalonate and Dimethyl
Malonate for Researchers and Drug Development Professionals

Introduction: Clarifying the Nomenclature

In the field of organic chemistry and drug development, precision in chemical nomenclature is
paramount. The query for "dimethyl ethylmalonate" does not correspond to a standardly
recognized chemical compound with a unique CAS number. It is likely that this name arises
from a conflation of two common and structurally similar malonic esters: diethyl ethylmalonate
and dimethyl malonate. This guide will provide a comprehensive overview of both of these
important compounds, starting with diethyl ethylmalonate, which is likely the primary subject of
interest.

Part 1: Diethyl Ethylmalonate
Chemical Identity and CAS Number

Diethyl ethylmalonate, also known as diethyl 2-ethylpropanedioate, is a disubstituted malonic
ester. It is a key building block in organic synthesis, particularly in the pharmaceutical industry
for the creation of a variety of therapeutic agents.[1][2]

o |[UPAC Name: diethyl 2-ethylpropanedioate[1][3]

« CAS Number: 133-13-1[1][2][3]
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e Molecular Formula: CeH1604[1][2][3][4]

e Synonyms: Diethyl 2-ethylmalonate, DEEM, Ethylmalonicester[2]

Physical and Chemical Properties

Diethyl ethylmalonate is a colorless to pale yellow liquid at room temperature.[1] Its physical
and chemical properties are summarized in the table below.

Property Value Source(s)
Molecular Weight 188.22 g/mol [1][2]
Appearance Colorless to pale yellow liquid [1][3]
Density 1.004 g/mL at 25 °C [2]

Melting Point 0°C [2]

Boiling Point 75-77 °C at 5 mmHg [2]

Flash Point 191 °F (88.3 °C) [2]
Refractive Index n20/D 1.416 [2]

Generally soluble in organic
N solvents like ethanol, acetone,
Solubility o [1]
and chloroform; limited

solubility in water.[1]

pKa 13.17 + 0.46 (Predicted)

Applications in Drug Development and Organic
Synthesis

Diethyl ethylmalonate serves as a crucial intermediate in the synthesis of various
pharmaceuticals. Its utility stems from the reactivity of the alpha-proton, which can be
deprotonated to form a nucleophilic enolate, enabling the introduction of further alkyl or acyl
groups.
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One of the notable applications of diethyl ethylmalonate is in the synthesis of HIV-1 reverse
transcriptase inhibitors.[2] It is also utilized in the preparation of Peloruside A, a potent
antimitotic agent with potential as an anti-cancer drug.[2] Furthermore, it is an intermediate in
the production of barbiturates.[5]

Experimental Workflow: Synthesis of Diethyl
Ethylmalonate

The synthesis of diethyl ethylmalonate is typically achieved through the ethylation of diethyl
malonate.[5] A general laboratory-scale procedure is outlined below.

Diagram of the Synthesis Workflow:
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Caption: A generalized workflow for the synthesis of diethyl ethylmalonate via alkylation of
diethyl malonate.

Step-by-Step Protocol:

» Deprotonation: Diethyl malonate is treated with a strong base, typically sodium ethoxide in
ethanol, to generate the corresponding enolate. The reaction is usually carried out under
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anhydrous conditions to prevent hydrolysis of the ester.

Alkylation: An alkylating agent, such as ethyl bromide, is added to the enolate solution. The
enolate acts as a nucleophile and displaces the bromide in an Sn2 reaction to form diethyl
ethylmalonate.

Workup: The reaction mixture is quenched with an aqueous acid solution to neutralize any
remaining base. The product is then extracted into an organic solvent.

Purification: The crude product is purified by distillation under reduced pressure to yield pure
diethyl ethylmalonate.

Part 2: Dimethyl Malonate

Chemical Identity and CAS Number

Dimethyl malonate, also known as dimethyl propanedioate, is the dimethyl ester of malonic

acid.[6] It is a versatile reagent in organic synthesis, particularly in the fragrance and

pharmaceutical industries.[6]

IUPAC Name: Dimethyl propanedioate[6]
CAS Number: 108-59-8[7]
Molecular Formula: CsHsOa4[6]

Synonyms: Methyl malonate, Propanedioic acid dimethyl ester[7]

Physical and Chemical Properties

Dimethyl malonate is a colorless liquid with physical and chemical properties summarized in

the table below.
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Property Value Source(s)
Molecular Weight 132.115 g/mol [6]
Appearance Colorless liquid [7]
Density 1.156 g/mL [7]
Melting Point -62 °C [7]
Boiling Point 181.4 °C [7]
Refractive Index 1.41305 (nD17) [7]

N Soluble in alcohols and ethers;
Solubility ) ] [7]
slightly soluble in water.[7]

Applications in Drug Development and Organic
Synthesis

Dimethyl malonate is a precursor for the synthesis of barbituric acid and its derivatives, which
have been widely used as sedatives and hypnotics.[6] It is also a key component in the malonic
ester synthesis, a classic method for preparing carboxylic acids.[6] In the fragrance industry, it
is used in the synthesis of jasmonates, such as methyl dihydrojasmonate.[6]

Experimental Workflow: Synthesis of Dimethyl Malonate

One common method for the synthesis of dimethyl malonate involves the esterification of
malonic acid with methanol in the presence of an acid catalyst.

Diagram of the Synthesis Workflow:
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Caption: A simplified representation of the Fischer esterification process for synthesizing
dimethyl malonate.

Step-by-Step Protocol:

» Reaction Setup: Malonic acid is dissolved in an excess of methanol. A catalytic amount of a
strong acid, such as sulfuric acid, is added to the solution.

o Reflux: The reaction mixture is heated to reflux for several hours to drive the equilibrium
towards the formation of the ester.

o Workup: After cooling, the excess methanol is removed under reduced pressure. The residue
is then neutralized with a weak base, such as sodium bicarbonate solution.

o Extraction and Purification: The product is extracted with an organic solvent. The organic
layer is washed, dried, and the solvent is evaporated. The crude dimethyl malonate is then
purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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